3-(Bromoacetyl)-5-t-butyl-2-methyl-furan

• Molecular Formula: C11H15BrO2
• Molecular Weight: 259.14 g/mol
• IUPAC Name: 2-bromo-1-(5-tert-butyl-2-methylfuran-3-yl)ethanone
• InChI: InChI=1S/C11H15BrO2/c1-7-8(9(13)6-12)5-10(14-7)11(2,3)4/h5H,6H2,1-4H3
• InChI Key: WTTMNBYKCGRLGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C(C)(C)C)C(=O)CBr

Description

3-(Bromoacetyl)-5-t-butyl-2-methyl-furan is a useful research compound. Its molecular formula is C11H15BrO2 and its molecular weight is 259.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1 g (5 mmol) of 5-(tert-butyl)-2-methylfuran-3-carbonyl chloride (Maybridge, Cornwall, UK) dissolved in dry acetonitrile (4 mL) and 6.25 mL (12.5 mmol) of 2 M trimethylsilyldiazomethane in hexanes (Aldrich, Milwaukee, Wis.) was stirred 1.75 h at room temperature and the mixture was cooled on an ice bath for 5 min. To this, 30% hydrogen bromide in acetic acid (2 mL, 10 mmol) was added dropwise over 10 min. This was stirred an additional 20 minutes on an ice bath. Evaporation of the solvents gave 1-[5-(tert-butyl)-2-methyl(3-furyl)]-2-bromoethan-1-one (1 g, 77%) as a brown oil. 1H-NMR (DMSO-d6; 300 MHz) δ6.50 (s, 1H), 4.57(s, 2H), 2.52 (s, 1H), 1.24 (s, 9H). Mass spectrum (LCA, m/z): Calcd. for C11H15O2Br, 259.1 and 261.1 (M+H), found 259.1 and 261.1.